Cas no 500544-63-8 (3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)-)
500544-63-8 structure
Product Name:3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)-
CAS No:500544-63-8
MF:C14H8ClF3N4
MW:324.688331604004
CID:1555411
Update Time:2024-08-24
3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)-
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- Inchi: 1S/C14H8ClF3N4/c15-13-19-4-3-12(22-13)21-10-5-8-1-2-9(14(16,17)18)6-11(8)20-7-10/h1-7H,(H,19,21,22)
- InChI Key: OOAOZKQHNSWPAE-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=C(C(F)(F)F)C=2)C=C(NC2C=CN=C(Cl)N=2)C=1
Computed Properties
- Exact Mass: 324.03914
Experimental Properties
- Density: 1.512±0.06 g/cm3(Predicted)
- Boiling Point: 503.7±45.0 °C(Predicted)
- PSA: 50.7
- pka: 1.58±0.26(Predicted)
3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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